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Compound of Interest

Compound Name: Mogroside 1V (Standard)

Cat. No.: B2825499

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mogroside IV is a cucurbitane triterpenoid glycoside and one of the sweetening compounds
found in the fruit of Siraitia grosvenorii, commonly known as monk fruit. As a natural, non-
caloric sweetener, the accurate quantification of Mogroside 1V is essential for quality control in
the food and beverage industry, as well as for research and development of new products. This
application note provides a detailed protocol for the quantification of Mogroside 1V using a
High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection method. The
described method is simple, precise, and stable, making it suitable for routine analysis.

Mogroside IV Analytical Standard

A primary reference standard of Mogroside 1V with certified purity should be used for the
preparation of calibration standards.

Table 1: Mogroside IV Standard Specifications
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Parameter Specification
CAS Number 89590-95-4
Molecular Formula Cs4H92024
Molecular Weight 1125.31 g/mol

Experimental Protocols
Standard Solution Preparation

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of Mogroside 1V standard and dissolve it
in 10 mL of methanol in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with methanol to achieve concentrations ranging from 0.05 mg/mL to 1.0
mg/mL.

Sample Preparation (from Siraitia grosvenorii fruit
powder)

e Extraction:

[¢]

Accurately weigh 1.0 g of dried and powdered Siraitia grosvenorii fruit into a centrifuge

tube.

[¢]

Add 25 mL of 80% methanol in water (v/v).

Vortex for 1 minute to ensure the sample is thoroughly wetted.

[¢]

o

Perform ultrasound-assisted extraction for 30 minutes at room temperature.
¢ Centrifugation & Filtration:
o Centrifuge the extract at 4000 rpm for 10 minutes.

o Filter the supernatant through a 0.45 um syringe filter into an HPLC vial.
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HPLC-UV Method

Table 2. Chromatographic Conditions

Parameter Condition

Instrument HPLC system with UV/Vis Detector
Column C18, 4.6 mm x 150 mm, 5 um
Mobile Phase A 0.1% (v/v) Phosphoric Acid in Water
Mobile Phase B Acetonitrile

0-10 min: 10%-17% B10-20 min: 17% B20-30
min: 17%-20% B30-40 min: 20% B40-50 min:
20%-23% B50-60 min: 23% B60-70 min:
23%-26% B70-80 min: 26% B

Gradient Elution

Flow Rate 0.8 mL/min

Column Temperature 25°C

Detection Wavelength 203 nm[1] or 210 nm[2][3]
Injection Volume 10 uL

Method Validation Data

The following table summarizes the performance characteristics of the described HPLC-UV
method for the analysis of Mogroside IV and other mogrosides.[1]

Table 3: Method Validation Summary
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Parameter

Result

Linearity (R?)

= 0.9992

Precision (RSD)

0.91% - 1.40%

Reproducibility (RSD)

0.97% - 3.89%

Recovery

97.99% - 102.34%
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Caption: Experimental workflow for the HPLC-UV quantification of Mogroside IV.
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Caption: Logical relationship of the analytical components for Mogroside IV analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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